Cas no 743422-72-2 (2-BENZOFURANCARBOXYLIC ACID, 2,3-DIHYDRO-3-OXO-)

• Product name: 2-BENZOFURANCARBOXYLIC ACID, 2,3-DIHYDRO-3-OXO-
• CAS No: 743422-72-2
• MF: C₉H₆O₄
• MW: 178.142
• CID: 3252180
• PubChem ID: 13750389

2-BENZOFURANCARBOXYLIC ACID, 2,3-DIHYDRO-3-OXO- Chemical and Physical Properties

Names and Identifiers

• 2-BENZOFURANCARBOXYLIC ACID, 2,3-DIHYDRO-3-OXO-
• SCHEMBL1431562
• AKOS004123476
• 743422-72-2

• Inchi： InChI=1S/C9H6O4/c10-7-5-3-1-2-4-6(5)13-8(7)9(11)12/h1-4,8H,(H,11,12)
• InChI Key： AHDOLGVECRBAED-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 178.02660867Da
• Monoisotopic Mass: 178.02660867Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 63.6Ų